Cas no 1396686-73-9 (3-benzyl-7-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 3-benzyl-7-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 1396686-73-9
• MF: C₂₀H₂₁N₅O₄
• MW: 395.411844015121
• CID: 6433064
• PubChem ID: 71794100
• Update Time: 2025-07-25

3-benzyl-7-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 6-benzyl-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• 3-benzyl-7-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• 1396686-73-9
• 3-benzyl-7-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024544557
• VU0541166-1
• F6247-1865

• Inchi： 1S/C20H21N5O4/c26-17-15-12-21-18(24-8-6-20(7-9-24)28-10-11-29-20)22-16(15)23-19(27)25(17)13-14-4-2-1-3-5-14/h1-5,12H,6-11,13H2,(H,21,22,23,27)
• InChI Key： QCXAMUKWOOAGFJ-UHFFFAOYSA-N
• SMILES： C1(N2CCC3(OCCO3)CC2)=NC=C2C(=O)N(CC3=CC=CC=C3)C(=O)NC2=N1

Computed Properties

• Exact Mass: 395.15935417g/mol
• Monoisotopic Mass: 395.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-benzyl-7-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Comprehensive Analysis of 3-Benzyl-7-{1,4-Dioxa-8-Azaspiro[4.5]Decan-8-Yl}-1H,2H,3H,4H-1,3-Diazino[4,5-D]Pyrimidine-2,4-Dione (CAS No. 1396686-73-9)

In the rapidly evolving field of pharmaceutical chemistry, 3-Benzyl-7-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione (CAS No. 1396686-73-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its spirocyclic and diazinopyrimidine structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique molecular framework, which combines a benzyl group with a 1,4-dioxa-8-azaspiro[4.5]decane moiety, offering diverse possibilities for pharmacological modulation.

The compound's CAS No. 1396686-73-9 serves as a critical identifier in chemical databases, facilitating its tracking in high-throughput screening and structure-activity relationship (SAR) studies. Its diazinopyrimidine core is structurally analogous to purine bases, making it a promising scaffold for targeting enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they align with the growing demand for novel therapeutic agents in areas like oncology and neurological disorders.

One of the most searched questions in scientific forums revolves around the synthetic route of 3-benzyl-7-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione. The compound is typically synthesized via multistep organic reactions, including cyclocondensation and N-alkylation, with yields optimized through catalyst screening. Its spirocyclic component enhances metabolic stability, a feature highly sought after in lead optimization phases. This aligns with the industry's shift toward longer-acting drugs and reduced dosing frequencies.

From a bioavailability perspective, the compound's logP and solubility profiles have been subjects of computational modeling. Its azaspiro ring system contributes to improved blood-brain barrier (BBB) penetration, a hot topic in central nervous system (CNS) drug development. These properties are frequently queried in pharmacokinetic databases, reflecting the compound's relevance in preclinical research.

In the context of intellectual property, CAS No. 1396686-73-9 appears in several patents related to kinase inhibition and G-protein-coupled receptor (GPCR) targeting. The benzyl-substituted diazinopyrimidine framework is often cited for its versatility in medicinal chemistry, addressing challenges like drug resistance and selectivity. Such innovations resonate with the current focus on personalized medicine and targeted therapies.

Environmental and green chemistry considerations are also pertinent. The compound's synthesis has been optimized to minimize hazardous waste, aligning with sustainable practices—a trending topic in pharmaceutical manufacturing. Analytical methods like HPLC and LC-MS are employed to ensure purity, a critical factor given the stringent requirements of regulatory agencies.

In summary, 3-benzyl-7-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1H,2H,3H,4H-1,3-diazino[4,5-d]pyrimidine-2,4-dione represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further investigation. As the scientific community continues to explore its mechanistic pathways and clinical potential, this compound is poised to remain a focal point in cutting-edge research.